Cas no 284030-47-3 (1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)
284030-47-3 structure
Product Name:1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
CAS No:284030-47-3
MF:C19H18FIN4O2
MW:480.274699687958
CID:1434414
PubChem ID:9891312
Update Time:2025-04-20
1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- 6M3XX27BJS
- OVTQTDSDLSDPJL-UHFFFAOYSA-N
- PD-254552
- N-(cyclopropylmethoxy)-7-fluoro-6-(4-iodo-2-methylanilino)-3H-benzimidazole-5-carboxamide
- SCHEMBL3862123
- 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-((4-iodo-2-methylphenyl)amino)-
- 7-fluoro-6-(4-iodo-2-methyl-phenylamino)-1H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
- 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxy-amide
- 7-Fluoro-6-(4-iodo-2-methyl-phenylamino)-3H-benzoimidazole-5-carboxylic acid cyclopropylmethoxyamide
- 7-Fluoro-6-(4-iodo-2-methylphenylamino)-1H-benzimidazole-5-carboxylic acid cyclopropylmethoxyamide
- Q27265135
- UNII-6M3XX27BJS
- 284030-47-3
- 1H-Benzimidazole-5-carboxamide, N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
- AKOS040753446
-
- Inchi: 1S/C19H18FIN4O2/c1-10-6-12(21)4-5-14(10)24-17-13(19(26)25-27-8-11-2-3-11)7-15-18(16(17)20)23-9-22-15/h4-7,9,11,24H,2-3,8H2,1H3,(H,22,23)(H,25,26)
- InChI Key: OVTQTDSDLSDPJL-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C)C=1)NC1C(=C2C(=CC=1C(NOCC1CC1)=O)NC=N2)F
Computed Properties
- Exact Mass: 480.04554
- Monoisotopic Mass: 480.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79A^2
- XLogP3: 4.8
Experimental Properties
- PSA: 79.04
1H-Benzimidazole-5-carboxamide,N-(cyclopropylmethoxy)-7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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